Cas no 2060027-90-7 (2-(1-methanesulfonylethenyl)thiophene)

• Product Name: 2-(1-methanesulfonylethenyl)thiophene
• CAS No: 2060027-90-7
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• MDL: MFCD30500539
• CID: 5163636
• PubChem ID: 125457676
• Update Time: 2025-06-23

2-(1-methanesulfonylethenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[1-(methylsulfonyl)ethenyl]-
• 2-(1-methanesulfonylethenyl)thiophene

• MDL： MFCD30500539
• Inchi： 1S/C7H8O2S2/c1-6(11(2,8)9)7-4-3-5-10-7/h3-5H,1H2,2H3
• InChI Key： TWIOPXHUCXCXTA-UHFFFAOYSA-N
• SMILES： C1(C(S(C)(=O)=O)=C)SC=CC=1

Additional information on 2-(1-methanesulfonylethenyl)thiophene

Research Brief on 2-(1-Methanesulfonylethenyl)thiophene (CAS: 2060027-90-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1-methanesulfonylethenyl)thiophene (CAS: 2060027-90-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. The compound's thiophene core and methanesulfonyl vinyl moiety make it a versatile scaffold for designing novel bioactive molecules, particularly in targeting inflammatory pathways and enzyme inhibition.

Recent studies have highlighted the role of 2-(1-methanesulfonylethenyl)thiophene as a key intermediate in the synthesis of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective kinase inhibitors, showing promising activity against protein kinases involved in cancer progression. The compound's ability to modulate kinase activity stems from its electrophilic vinyl sulfone group, which forms covalent bonds with cysteine residues in the target enzymes, a mechanism increasingly exploited in targeted therapies.

In addition to its kinase inhibitory properties, 2-(1-methanesulfonylethenyl)thiophene has been investigated for its anti-inflammatory effects. A preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound significantly reduced pro-inflammatory cytokine production in macrophage models, suggesting potential applications in treating chronic inflammatory diseases. The study attributed this activity to the compound's interaction with the NF-κB signaling pathway, a critical regulator of inflammation.

The synthetic accessibility of 2-(1-methanesulfonylethenyl)thiophene has also been a focus of recent research. A 2024 ACS Omega paper detailed an optimized, scalable synthesis route using palladium-catalyzed cross-coupling reactions, achieving high yields (>85%) and purity suitable for pharmaceutical development. This advancement addresses previous challenges in large-scale production, paving the way for further preclinical evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(1-methanesulfonylethenyl)thiophene derivatives. Recent computational studies have employed molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions to guide structural modifications, aiming to improve bioavailability and reduce off-target effects. These efforts underscore the compound's potential as a privileged structure in medicinal chemistry.

In conclusion, 2-(1-methanesulfonylethenyl)thiophene (CAS: 2060027-90-7) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual role as a synthetic intermediate and bioactive scaffold highlights its versatility, while ongoing research continues to expand its therapeutic potential. Future directions may include clinical translation of its kinase inhibitors and exploration of its immunomodulatory properties, positioning this compound as a valuable asset in addressing unmet medical needs.